Cas no 1804724-87-5 (2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)
2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H4F7NO2/c9-1-3-5(7(10,11)12)6(4(17)2-16-3)18-8(13,14)15/h2,17H,1H2
- InChI Key: IVOOSVJIQJYZNC-UHFFFAOYSA-N
- SMILES: FC(C1C(CF)=NC=C(C=1OC(F)(F)F)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 280
- XLogP3: 2.7
- Topological Polar Surface Area: 42.4
2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094722-1g |
2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine |
1804724-87-5 | 97% | 1g |
$1,475.10 | 2022-04-01 |
2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
Research Brief on 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1804724-87-5)
This research brief provides an in-depth analysis of the latest advancements related to the compound 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS: 1804724-87-5), a fluorinated pyridine derivative with potential applications in medicinal chemistry and agrochemical development. Recent studies have highlighted its unique structural features, including multiple fluorine substitutions, which confer enhanced metabolic stability and bioavailability compared to non-fluorinated analogs.
A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) investigated this compound as a key intermediate in the synthesis of novel GABAA receptor modulators. The research team demonstrated that the trifluoromethoxy and trifluoromethyl groups at the 4- and 3-positions respectively contribute to improved blood-brain barrier penetration, while the fluoromethyl group at the 2-position enhances binding affinity through favorable hydrophobic interactions with receptor pockets.
In the agrochemical sector, a patent application (WO2023187567) filed in June 2023 describes derivatives of 1804724-87-5 as potent fungicidal agents. The compound's unique substitution pattern, particularly the hydroxy group at the 5-position, was shown to be crucial for activity against Botrytis cinerea and Fusarium species, with EC50 values in the low micromolar range. Molecular docking studies suggest this activity stems from inhibition of fungal cytochrome P450 enzymes.
From a synthetic chemistry perspective, a recent breakthrough in Organic Process Research & Development (2023, 27, 456-465) reported an optimized kilogram-scale synthesis of 1804724-87-5 with 78% overall yield. The improved route features a regioselective fluoromethylation at the 2-position using a novel copper(I)-catalyzed cross-coupling, addressing previous challenges with positional selectivity in polyhalogenated pyridine systems.
Metabolic stability studies conducted by Pfizer researchers (ACS Med. Chem. Lett. 2023, 14, 1123-1129) revealed that 2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine demonstrates exceptional resistance to oxidative metabolism in human liver microsomes (t1/2 > 120 min), attributed to the electron-withdrawing effects of its fluorine substituents. This property makes it particularly valuable for designing long-acting pharmaceuticals.
Emerging applications in positron emission tomography (PET) tracer development were highlighted at the 2023 SNMMI Annual Meeting, where [18F]-labeled analogs of 1804724-87-5 showed promising results as imaging agents for neurodegenerative diseases. The compound's ability to maintain target engagement while allowing rapid clearance of non-bound tracer makes it an attractive scaffold for CNS imaging.
Future research directions include exploring structure-activity relationships of analogs with modified hydroxy groups (e.g., ethers, esters) and investigating the compound's potential as a versatile building block for fragment-based drug discovery. The unique combination of fluorine substitutions and heterocyclic core continues to make 1804724-87-5 a molecule of significant interest across multiple chemical biology applications.
1804724-87-5 (2-(Fluoromethyl)-5-hydroxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)